Cas no 1311569-60-4 (4-methoxy-N-methylcyclohexan-1-amine)

• Product Name: 4-methoxy-N-methylcyclohexan-1-amine
• CAS No: 1311569-60-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 2155158
• PubChem ID: 22224980
• Update Time: 2025-05-25

4-methoxy-N-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-cyclohexyl)-methyl-amine
• 4-methoxy-N-methylcyclohexan-1-amine
• Trans-4-methoxy-N-methylcyclohexan-1-amine
• (4-methoxycyclohexyl)methylamine
• (4-Methoxy-cyclohexyl)methylamine
• AM91852

• Inchi： 1S/C8H17NO/c1-9-7-3-5-8(10-2)6-4-7/h7-9H,3-6H2,1-2H3
• InChI Key： ZBUSNXOOCDOHST-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 189.7±33.0 °C at 760 mmHg
• Flash Point: 72.0±14.8 °C
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

4-methoxy-N-methylcyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methoxy-N-methylcyclohexan-1-amine

4-Methoxy-N-Methylcyclohexan-1-Amine: A Comprehensive Overview

4-Methoxy-N-Methylcyclohexan-1-Amine, also known by its CAS number 1311569-60-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a methoxy group and an N-methyl amine substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-Methoxy-N-Methylcyclohexan-1-Amine typically involves multi-step reactions, often starting from cyclohexanone or other related precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. These improvements have been documented in several high-impact journals, highlighting the compound's potential for large-scale production.

In terms of physical properties, 4-Methoxy-N-Methylcyclohexan-1-Amine exhibits a melting point of approximately 78°C and a boiling point around 205°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which is advantageous for its use in various chemical processes. The compound's stability under different pH conditions has also been extensively studied, making it suitable for applications in both acidic and basic environments.

The chemical reactivity of 4-Methoxy-N-Methylcyclohexan-1-Amine is primarily influenced by its amine group, which can act as a nucleophile or base in various reactions. Recent research has explored its role as a catalyst in asymmetric synthesis, where it has demonstrated exceptional efficiency in promoting enantioselective reactions. This discovery has opened new avenues for its use in pharmaceutical intermediate synthesis, particularly in the development of chiral drugs.

Beyond its role in organic synthesis, 4-Methoxy-N-Methylcyclohexan-1-Amine has found applications in polymer chemistry. Its ability to form stable amide bonds makes it an ideal candidate for the development of novel polyamides with enhanced mechanical properties. Studies published in leading polymer journals have shown that incorporating this compound into polymer backbones can significantly improve tensile strength and thermal stability.

In the context of environmental chemistry, 4-Methoxy-N-Methylcyclohexan-1-Amine has been investigated for its potential as a biodegradable additive in plastics. Research indicates that it can accelerate the breakdown of synthetic polymers under microbial action, contributing to more sustainable waste management practices.

The latest advancements in computational chemistry have also shed light on the electronic structure of 4-Methoxy-N-Methylcyclohexan-1-Amine. Quantum mechanical simulations reveal that the compound exhibits unique electronic delocalization patterns due to conjugation between the methoxy group and the amine substituent. These insights are paving the way for its application in organic electronics, particularly as a component in flexible conductive polymers.

In conclusion, 4-Methoxy-N-Methylcyclohexan-1-Amine, with its CAS number 1311569-60-4, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key building block in contemporary chemical research and industry.